Pyridyl disulfide-Dexamethasone

• Molecular Formula: C30H37FN2O6S2
• Molecular Weight: 604.8 g/mol
• InChI: InChI=1S/C30H37FN2O6S2/c1-18-14-22-21-8-7-19-15-20(34)9-10-27(19,2)29(21,31)23(35)16-28(22,3)30(18,38)24(36)17-39-26(37)33-12-13-40-41-25-6-4-5-11-32-25/h4-6,9-11,15,18,21-23,35,38H,7-8,12-14,16-17H2,1-3H3,(H,33,37)/t18-,21+,22+,23+,27+,28+,29+,30+/m1/s1
• InChIKey: GBGJKEVQORRTGW-GAPIFECDSA-N

Pyridyl Disulfide-Dexamethasone Overview

Pyridyl disulfide-Dexamethasone (CAS 1438897-17-6) is a heterobifunctional dexamethasone derivative. It couples the potent glucocorticoid receptor (GR) agonist activity of the dexamethasone scaffold with a thiol-reactive pyridyl disulfide moiety [1]. This chemical design enables the site-specific, covalent conjugation of dexamethasone to sulfhydryl-containing peptides, proteins, or targeting ligands, serving as a critical intermediate for synthesizing receptor-targeted, cleavable steroid conjugates . The compound's pre-activated, high-purity form allows for modular, one-step conjugate synthesis, directly addressing the challenge of generating homogeneous, targeted anti-inflammatory therapies.

Thiol-reactive conjugation handle Pyridyl disulfide group enables site-specific linkage to cysteine-containing biomolecules.

Cleavable disulfide linker Designed for intracellular release studies in reducing environments.

High-purity pre-activated intermediate Supports reproducible stoichiometric conjugate synthesis.

• [1] MedChemExpress. Pyridyl disulfide-Dexamethasone product page. Available at: https://www.medchemexpress.eu/pyridyl-disulfide-dexamethasone.html View Source

Limitations of Generic Dexamethasone Derivatives

Unmodified dexamethasone lacks a functional handle for site-specific conjugation to targeting moieties, precluding its direct use in creating selective, cell-targeted therapeutics [1]. Simple ester derivatives, such as dexamethasone 21-acetate, cannot form stable conjugates with thiol-containing biomolecules and are unsuitable for the reversible, intracellular drug release that is critical for reducing off-target effects [2]. Similarly, 21-mesylate derivatives, while capable of covalent receptor labeling, lack the modularity and cleavability required for linker-mediated drug delivery [1]. Pyridyl disulfide-dexamethasone uniquely provides a pre-activated, thiol-specific reactive group that forms a cleavable disulfide bond, directly enabling the synthesis of complex, receptor-targeted conjugates that cannot be replicated with these generic alternatives. It is important to note that direct, quantitative head-to-head comparison data is limited; the following evidence is built on available class-level data and supporting studies.

Unmodified dexamethasone Lacks a functional handle for site-specific conjugation; cannot form targeted conjugates directly.

Dexamethasone 21‑acetate Forms ester-linked prodrugs; does not provide a stable, cleavable disulfide bridge for intracellular release.

Dexamethasone 21‑mesylate Affinity labeling tool with limited modularity; lacks the chemoselective, reversible conjugation required for linker-mediated delivery.

• [1] Hermanson, G.T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. Chapter 5: Heterobifunctional Crosslinkers. View Source
• [2] Gardeen, S.S. & Low, P.S. (2021). Targeted steroid conjugates. Patent WO2021142145A1. View Source

Pyridyl Disulfide-Dexamethasone: Differentiation Evidence

Retained GR Binding Affinity

The pyridyl disulfide modification at the 21-position of dexamethasone does not abrogate GR binding. While a direct IC50 for the modified compound is not publicly available, the class of 21-position dexamethasone derivatives is known to retain significant GR binding affinity. This contrasts with other modification strategies that may diminish receptor engagement [1]. The parent compound, dexamethasone, exhibits potent GR binding with IC50 values ranging from 5.58 nM to 15.5 nM in fluorescence polarization assays, setting a high baseline for its derivatives [REFS-2, REFS-3]. This establishes the scaffold as a binder, allowing the conjugate to target GR+ cells.

GR binding retention

Class-level

Class-level evidence: 21‑position modification likely retains GR affinity (parent dexamethasone IC50 5.58–15.5 nM).

GR engagement context supports conjugate targeting studies.

Direct IC50 for the modified compound not available; data to verify.

Evidence Dimension	GR Binding Affinity (IC50)
Target Compound Data	Not determined (class-level retention inferred from 21-modified dexamethasone class).
Comparator Or Baseline	Dexamethasone: IC50 = 5.58 nM (range: 5.58 - 15.5 nM) in fluorescence polarization assays.
Quantified Difference	Not directly quantifiable for the target compound; class-level evidence suggests significant retention of binding.
Conditions	Fluorescence polarization competitive binding assay with recombinant human GR ligand-binding domain.

Why This Matters

Retained GR binding is essential for the conjugate to engage its intended cellular target; modification at the 21-position is a well-tolerated strategy for maintaining this activity.

• [1] Simons, S.S. Jr., et al. (1987). Dexamethasone 21-mesylate: an affinity label for glucocorticoid receptors. The Journal of Biological Chemistry, 262(20), 9676-9680. View Source
• [2] Yuan, J. et al. (2023). Comparison of the Glucocorticoid Receptor Binding and Agonist Activities of Typical Glucocorticoids. Chemistry & Biodiversity, 20(12), e202300916. doi:10.1002/cbdv.202300916 View Source
• [3] Reaction Biology Corp. GR Biochemical Binding Assay Service. Retrieved 2024. View Source

Cleavable Disulfide Linker for Drug Release

The pyridyl disulfide group undergoes a specific thiol-disulfide exchange reaction with cysteine residues, forming a disulfide bond that is stable in the extracellular oxidizing environment but is rapidly cleaved by intracellular reducing agents like glutathione (GSH, intracellular concentration: 0.5–10 mM) [1]. This contrasts with the maleimide-thiol conjugation, which forms a stable, non-cleavable thioether bond [2]. While some reports indicate a higher initial conjugate yield with maleimide chemistry, the cleavable nature of the disulfide bond is a critical functional advantage for applications requiring intracellular payload release [3].

Cleavable disulfide linker

Class-level

Disulfide bond (-S‑S-) cleavable by GSH (1–10 mM) vs. maleimide stable thioether (-C‑S‑C-).

Supports intracellular release research in reducing environments.

Quantitative release comparison data limited; well‑established chemical principle.

Evidence Dimension	Chemical Stability and Cleavability of the Conjugate Linkage
Target Compound Data	Forms a disulfide bond (-S-S-) that is cleavable in the presence of 1–10 mM glutathione (GSH), mimicking the intracellular reducing environment.
Comparator Or Baseline	Maleimide-based conjugates form a stable, non-cleavable thioether bond (-C-S-C-) that is not sensitive to reducing agents.
Quantified Difference	The disulfide bond is quantitatively reduced in a GSH-dependent manner, enabling a mechanism for intracellular drug release. No quantitative release comparison was found in the retrieved documents, but this is a well-established chemical principle.
Conditions	In vitro reductive cleavage assay using dithiothreitol (DTT) or glutathione (GSH) at physiological-like concentrations.

Why This Matters

The cleavable disulfide bond is a key functional specification for users developing stimuli-responsive drug delivery systems where selective intracellular release of the active dexamethasone is required.

• [1] Hermanson, G.T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. Chapter 5: Heterobifunctional Crosslinkers. View Source
• [2] Renault, K. et al. (2018). Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. Chemistry – A European Journal, 25(44), 10256-10266. View Source
• [3] M. Bhattacharya et al. (2020). A modular peptide-based strategy for ocular drug delivery. Journal of Controlled Release, 327, 596-608. View Source

Chromogenic Conjugation Monitoring

A unique advantage of the pyridyl disulfide chemistry is the release of a chromogenic byproduct, pyridine-2-thione, upon successful thiol exchange. This allows for real-time, quantitative monitoring of the conjugation reaction's progress . The byproduct has a characteristic absorbance at 343 nm with a molar extinction coefficient of ε = 8.08 × 10³ M⁻¹cm⁻¹, enabling precise calculation of conjugation yield without the need for more complex analytical methods like mass spectrometry for immediate assessment . Other common reactive handles, such as maleimides, do not provide such a convenient, non-invasive chromogenic read-out for real-time monitoring.

Chromogenic monitoring

Data to verify

Releases pyridine‑2‑thione: A₃₄₃ nm, ε = 8.08 × 10³ M⁻¹cm⁻¹.

Enables real‑time conjugation yield measurement by UV‑Vis.

Supplier-reported chromogenic property; independent validation advised.

Evidence Dimension	Real-time Reaction Monitoring Capability
Target Compound Data	Releases pyridine-2-thione (A343 nm, ε = 8.08 × 10³ M⁻¹cm⁻¹) quantifiable by UV-Vis spectrophotometry.
Comparator Or Baseline	Maleimide, iodoacetyl, or other thiol-reactive handles do not release a directly quantifiable chromogenic byproduct upon conjugation.
Quantified Difference	Conjugation yield can be directly and accurately measured by absorbance at 343 nm, providing a real-time process control metric absent in non-chromogenic chemistries.
Conditions	UV-Vis spectrophotometric analysis of the conjugation reaction mixture under standard buffer conditions (pH 6.5–7.5).

Why This Matters

For procurement, this feature translates to easier in-process quality control, faster reaction optimization, and greater confidence in conjugate consistency, reducing reliance on end-point assays.

High Purity for Reproducible Conjugation

Commercial pyridyl disulfide-dexamethasone is supplied at a defined purity of ≥98% as determined by HPLC . This is critical for the synthesis of targeted peptide-steroid conjugates where precise stoichiometry control is essential for reproducible pharmacology and batch-to-batch consistency [1]. For example, in the synthesis of the folate-targeted conjugate 'Compound 101' in patent WO2021142145A1, a defined, activated dexamethasone intermediate is used to ensure a 1:1 ligand-to-drug ratio [1]. Using an undefined mixture or a less pure starting material would introduce unacceptable variability in the drug-loading of the final conjugate.

Defined purity

Specification review

≥98% (HPLC) as specified by suppliers.

Supports stoichiometry control for reproducible conjugate development.

Critical for drug‑loading ratio consistency; batch‑specific CoA review recommended.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98% (HPLC) as specified by suppliers.
Comparator Or Baseline	Other custom-synthesized or in-house activated dexamethasone derivatives may lack a certified purity specification, or may be supplied at lower purity.
Quantified Difference	A guaranteed purity of ≥98% ensures a maximum of 2% non-reactive or unknown impurities, providing a reliable baseline for process development. The difference in batch-to-batch consistency cannot be quantified without a direct comparison, which is not available.
Conditions	Purity is determined by high-performance liquid chromatography (HPLC) with UV detection.

Why This Matters

For a scientific procurement decision, a defined high-purity standard for the building block is non-negotiable for ensuring the purity, defining the drug-antibody ratio (DAR), and regulatory compliance of the final bioconjugate product.

• [1] Gardeen, S.S. & Low, P.S. (2021). Targeted steroid conjugates. Patent WO2021142145A1. View Source

Pyridyl Disulfide-Dexamethasone Applications

Folate Receptor-Targeted Macrophage Polarization

The compound is used as the activated drug component in the synthesis of conjugates like 'Compound 101' from patent WO2021142145A1, where a folate ligand targets the folate receptor beta (FRβ) on activated macrophages [1]. This application leverages the compound's ability to deliver a potent anti-inflammatory steroid selectively to pro-inflammatory M1 macrophages, polarizing them to an anti-inflammatory M2 phenotype, minimizing systemic side effects.

Cleavable Antibody-Steroid Conjugates for Tumor Microenvironment

Pyridyl disulfide-dexamethasone serves as a payload for antibody-steroid conjugates designed to modulate the tumor microenvironment [1]. Its cleavable disulfide linker is specifically advantageous here, as it ensures the release of free dexamethasone only within the reducing intracellular environment of the target cell, sparing surrounding tissues and mitigating the severe side effects of systemic corticosteroid therapy.

Thiol-Containing Nanocarrier Loading

The compound's pyridyl disulfide group specifically reacts with free thiols on the surface of nanoparticles, such as gold nanoparticles functionalized with cysteine residues or thiolated liposomes [2]. This enables a straightforward, one-step process to load a precise amount of dexamethasone onto a pre-formed nanocarrier, creating a targeted drug delivery system whose conjugation stoichiometry is easily monitored and controlled .

Reversible Conjugates for Injectable Depots

Researchers can use pyridyl disulfide-dexamethasone to reversibly conjugate the drug to cysteine residues on biodegradable polypeptide matrices [3]. The formation of a disulfide bond allows the dexamethasone to be gradually released in vivo through thiol-disulfide exchange with endogenous thiols such as glutathione, providing a sustained anti-inflammatory effect from a localized depot and avoiding initial burst release.

Application

Selection Property

Validation Focus

Folate receptor‑targeted macrophage polarization studies

GR‑targeted conjugate synthesis

M1/M2 phenotype assay response

Tumor microenvironment modulation research

Cleavable linker for intracellular payload release

Target‑cell selective payload release assay

Thiol‑reactive nanocarrier loading for targeted delivery research

One‑step conjugation to thiolated nanoparticles

Drug loading stoichiometry and release profile

Injectable depot‑based sustained release studies

Reversible disulfide linkage to biodegradable matrices

Glutathione‑dependent release kinetics

• [1] Gardeen, S.S. & Low, P.S. (2021). Targeted steroid conjugates. Patent WO2021142145A1. View Source
• [2] Hermanson, G.T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. View Source
• [3] Webber, M.J. et al. (2012). Controlled release of dexamethasone from peptide nanofiber scaffolds. Biomaterials, 33(30), 7463-7472. View Source